Disodium;oxygen(2-);tungsten

• IUPAC Name: disodium;oxygen(2-);tungsten
• InChI: InChI=1S/2Na.4O.W/q2*+1;4*-2
• InChI Key: JYJKIECPBCPKJQ-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[Na+].[Na+].[W]
• Molecular Formula: Na2O4W-6
• Related CAS: 13472-45-2 (Parent)
• Molecular Weight: 293.82 g/mol
• CAS No.: 11120-01-7

Description

Disodium;oxygen(2-);tungsten, systematically named disodium dioxido(dioxo)tungsten (IUPAC), corresponds to sodium tungstate (Na₂WO₄). This compound is a sodium salt of the tungstate anion (WO₄²⁻), characterized by a tetrahedral geometry around the tungsten(VI) center . It is synthesized by dissolving tungsten trioxide (WO₃) in sodium hydroxide:
$$ \text{WO₃ + 2NaOH → Na₂WO₄ + H₂O} $$

Sodium tungstate is a white crystalline solid with a density of 4.18 g/cm³, melting point of 698°C, and water solubility of 73.2 g/L at 21°C . It is widely used in catalysis (e.g., oxidation reactions), metallurgy, and as a precipitant for alkaloids and proteins .

Comparison with Similar Compounds

Comparison with Similar Compounds

Alkali Metal Tungstates (M₂WO₄)

Alkali metal tungstates, such as potassium tungstate (K₂WO₄) , share structural and chemical similarities with Na₂WO₄. Like Na₂WO₄, K₂WO₄ is synthesized by reacting WO₃ with KOH. However, potassium tungstate typically exhibits higher solubility in water (\sim120 g/L at 20°C) and is used in specialized catalysts and ceramics .

Calcium Tungstate (CaWO₄)

Calcium tungstate features a divalent cation (Ca²⁺) and is structurally distinct due to its scheelite-type lattice. It is less water-soluble (<0.1 g/L) and is primarily utilized in luminescent materials (e.g., phosphors in X-ray screens) rather than catalysis .

Tungsten Trioxide (WO₃)

WO₃, a tungsten(VI) oxide, differs fundamentally from Na₂WO₄ in composition and properties. It is a yellow crystalline solid with a layered structure, melting at 1,473°C, and insoluble in water. WO₃ is a semiconductor used in electrochromic devices, gas sensors, and photocatalytic applications. Unlike Na₂WO₄, it reacts with metal oxides (e.g., CuO) to form mixed oxides like CuWO₄ .

Sodium Metatungstate (Na₆[H₂W₁₂O₄₀]·nH₂O)

Sodium metatungstate, a polyoxometalate, contains a complex [H₂W₁₂O₄₀]⁶⁻ anion. It is highly soluble in water (>300 g/L) and employed in density gradient centrifugation, contrasting with Na₂WO₄’s simpler structure and moderate solubility .

Data Tables

Table 1: Comparative Properties of Tungsten Compounds

Compound	Formula	Density (g/cm³)	Melting Point (°C)	Water Solubility (g/L)	Key Applications
Sodium tungstate	Na₂WO₄	4.18	698	73.2 (21°C)	Catalysis, metallurgy
Potassium tungstate	K₂WO₄	3.12	921	\sim120 (20°C)	Ceramics, specialty catalysts
Calcium tungstate	CaWO₄	6.06	1,625	<0.1	Luminescent materials
Tungsten trioxide	WO₃	7.16	1,473	Insoluble	Electrochromic devices

Research Findings

Reactivity and Catalytic Performance

• Na₂WO₄ acts as a catalyst in the oxidation of secondary amines to nitrones when combined with H₂O₂, leveraging its tungstate ion’s redox activity .
• WO₃ exhibits distinct reactivity, forming mixed oxides (e.g., CuWO₄) at high temperatures, which are studied for their photoelectrochemical properties .

Environmental and Toxicological Profiles

• Tungsten compounds, including Na₂WO₄, have a dose coefficient of 0.3 for inhalation (all compounds) based on ICRP guidelines .

Industrial Relevance

• Na₂WO₄’s role in metallurgy (e.g., tungsten refining) is well-documented, whereas WO₃’s applications in smart windows and pigments highlight its versatility in materials science .